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Introduction

Sesaminol, a lignan found in sesame seeds and their oil, has garnered significant interest in
the scientific community for its potent antioxidant and anti-inflammatory properties. As a
potential therapeutic agent, a thorough understanding of its physicochemical characteristics is
paramount for formulation development, quality control, and ensuring its efficacy and stability in
pharmaceutical preparations. This technical guide provides a comprehensive overview of the
core physicochemical properties of synthetic sesaminol, including detailed experimental
protocols and an exploration of its relevant signaling pathways.

Physicochemical Properties

A precise understanding of the physicochemical properties of a compound is crucial for its
development as a drug. These properties influence its absorption, distribution, metabolism, and
excretion (ADME) profile, as well as its formulation possibilities.

Table 1: Summary of Physicochemical Data for Synthetic Sesaminol
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Property Value Source/Method
Molecular Formula C20H1807 Mass Spectrometry
Molecular Weight 370.36 g/mol Mass Spectrometry
] ] Data not available in searched
Melting Point ] N/A
literature.
Boiling Point 504.7 £ 50.0 °C (Predicted) Computational Prediction
Density 1.456 + 0.06 g/cm3 (Predicted) = Computational Prediction
pKa 9.69 + 0.20 (Predicted) Computational Prediction
Solubility
Water Sparingly soluble (qualitative) General knowledge for lignans
Data not available in searched
Ethanol ) N/A
literature.
Data not available in searched
DMSO _ N/A
literature.
Data not available in searched
Methanol ] N/A
literature.
] Data not available in searched
UV-Vis Amax N/A

literature.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of synthetic

sesaminol, ensuring its purity and identity.

Table 2: Summary of Spectroscopic Data for Synthetic Sesaminol
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Technique Data

Specific chemical shifts and coupling constants

are not available in a consolidated table in the

1H_NMR - . . - .
searched literature. Data is typically obtained in
CDCls or DMSO-ds.
Specific chemical shifts are not available in a
BC-NMR

consolidated table in the searched literature.

The fragmentation pattern is used for structural
confirmation. High-resolution mass spectrometry
(HRMS) provides the exact mass for molecular
Mass Spectrometry (MS) formula determination. Specific fragmentation
data for synthetic sesaminol is not detailed in

the searched literature.

Characteristic peaks would include those for O-
H (hydroxyl), C-O (ether), C=C (aromatic), and
C-H (aliphatic and aromatic) stretching and
Infrared (IR) Spectroscopy ) o ) )
bending vibrations. A detailed spectrum with
peak assignments for synthetic sesaminol is not

available in the searched literature.

Stability Profile

The stability of a drug substance is a critical quality attribute that can affect its safety and
efficacy. Stability studies are performed to establish a re-test period or shelf life and to
recommend storage conditions.

Table 3: Stability Profile of Synthetic Sesaminol
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Condition Observations

Sesaminol can be generated from the thermal
degradation of sesamolin at high temperatures,

Thermal Stability suggesting some degree of thermal liability,
though specific degradation kinetics are not
available.[1][2]

Photostability Data not available in the searched literature.

pH Stability Data not available in the searched literature.

Experimental Protocols

Detailed and validated experimental protocols are necessary for the consistent and reliable

characterization of synthetic sesaminol.

Synthesis of Sesaminol from Sesamolin

A common method for the synthesis of sesaminol involves the acid-catalyzed conversion of

sesamolin.

Workflow for Synthesis of Sesaminol from Sesamolin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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